Cas no 103824-12-0 (5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid
• CAS No: 103824-12-0
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 2623588
• PubChem ID: 20234100
• Update Time: 2025-07-19

5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid, 95%
• 5-(2,4-DICHLOROPHENYL)-2-HYDROXYNICOTINIC ACID
• DTXSID90603928
• SCHEMBL10900803
• 103824-12-0
• 5-(2,4-Dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• MFCD18318074
• 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid

• Inchi： 1S/C12H7Cl2NO3/c13-7-1-2-8(10(14)4-7)6-3-9(12(17)18)11(16)15-5-6/h1-5H,(H,15,16)(H,17,18)
• InChI Key： IWUJUEXXVLKJBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CNC(C(C(=O)O)=C1)=O)Cl

Computed Properties

• Exact Mass: 282.9802985Da
• Monoisotopic Mass: 282.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid

Recent Advances in the Study of 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid (CAS: 103824-12-0)

5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid (CAS: 103824-12-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, pharmacological effects, and potential applications in treating various diseases.

One of the key areas of research has been the optimization of the synthetic route for 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthesis method that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, recent investigations have focused on the compound's interaction with specific molecular targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as an anti-inflammatory agent, with possible applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of the compound's anticancer properties. Research published in the European Journal of Medicinal Chemistry (2023) revealed that 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid can induce apoptosis in cancer cells by modulating key signaling pathways. The study identified specific cancer cell lines that are particularly sensitive to the compound, opening new avenues for targeted cancer therapy.

Despite these promising findings, challenges remain in the development of 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on 5-(2,4-Dichlorophenyl)-2-hydroxynicotinic acid (CAS: 103824-12-0) have provided valuable insights into its synthesis, biological activity, and therapeutic potential. Continued research is expected to further elucidate its mechanisms of action and optimize its properties for clinical applications. This compound represents a promising avenue for the development of novel drugs targeting inflammation and cancer, among other diseases.